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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 7-Octenoic acid (CAS: 18719-24-9). Adherence to these guidelines is crucial to
mitigate risks and ensure a safe laboratory environment. 7-Octenoic acid is a corrosive,
combustible liquid that is harmful if swallowed and very toxic to aquatic life.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 7-Octenoic acid is presented in
Table 1. This information is essential for understanding its behavior and potential hazards.
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Property Value Reference
Molecular Formula CsH1402 [1103114]
Molecular Weight 142.20 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [3]

Boiling Point 256.29°C (estimate) [3]

Melting Point 1.7°C (estimate) [3]

Density 0.925 g/mL at 25 °C [2][3]

Flash Point >110°C (>230°F) - closed cup [21[31[5]
pKa 4.77 £ 0.10 (Predicted) [3]
Solubility Insoluble in water.[6] Soluble in 7]

organic solvents.

Hazard Identification and GHS Classification

7-Octenoic acid is classified under the Globally Harmonized System (GHS) with the following

hazards.[1]

Hazard Class Category Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Danger
swallowed
i H314: Causes severe
Skin )
) o Danger skin burns and eye
Corrosion/Irritation
damage
Hazardous to the
] ] H400: Very toxic to
Aguatic Environment, Danger o
aquatic life
Acute Hazard
Primary Hazards:
© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7-Octenoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/UMY8YV4JPR
https://pubchem.ncbi.nlm.nih.gov/compound/7-Octenoic-acid
https://www.sigmaaldrich.com/SG/en/product/aldrich/715751
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/715751
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/715751
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/715751
https://m.chemicalbook.com/ProductChemicalPropertiesCB0462886_EN.htm
https://cameochemicals.noaa.gov/chemical/17440
http://www.thegoodscentscompany.com/data/rw1621241.html
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7-Octenoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Irritant: Can cause irritation to the respiratory tract.[8]

Environmental Hazard: Very toxic to aquatic life.[1]

Corrosive: Causes severe skin burns and eye damage upon contact.[1]

Harmful if Swallowed: Ingestion can lead to serious health issues.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following PPE is mandatory when handling 7-Octenoic acid.

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[8][9][10]

Protects against splashes that
can cause severe eye

damage.[10]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[8]
[11] Gloves must be inspected

before use.

Prevents skin contact which

can cause severe burns.[1]

Body Protection

A laboratory coat or a

chemical-resistant apron.[8]

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[8] A respirator with
an appropriate cartridge may
be necessary for large
quantities or if aerosols are
generated.[8][10]

Minimizes the risk of
respiratory tract irritation from

vapors.[8]

Experimental Protocols
Protocol for Handling 7-Octenoic Acid
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e Preparation and Engineering Controls:
o Work in a well-ventilated laboratory, exclusively within a certified chemical fume hood.[8]

o Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[8]

o Remove all potential ignition sources as 7-Octenoic acid is combustible.[6]
e Donning PPE:
o Wear all recommended PPE as detailed in Section 3 before handling the chemical.

e Chemical Handling:

[¢]

Avoid direct contact with the skin, eyes, and clothing.[8]

[¢]

Avoid the formation of mists or aerosols.[8]

[e]

Use non-sparking tools.

o

Keep the container tightly closed when not in use.[8]

e Hygiene Practices:
o Wash hands thoroughly with soap and water after handling.[8]
o Do not eat, drink, or smoke in the laboratory.[8]

o Remove and wash contaminated clothing before reuse.[8]

Protocol for Storing 7-Octenoic Acid

o Storage Conditions:
o Store in a cool, dry, and well-ventilated area.

o The recommended storage temperature is 2-8°C.[3]
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o Store under an inert atmosphere, such as nitrogen, to prevent degradation.[3]

Storage Container:

o Keep in a tightly closed container.

o Avoid storing in metal containers, which can corrode.[12] Use secondary containment to
mitigate corrosion risks.[12]

Incompatible Materials:

o Store away from strong oxidizing agents, bases, and mineral acids.[6][12][13]

Labeling:

o Ensure the container is clearly labeled with the chemical name and all relevant hazard
warnings.

Inventory Management:
o Maintain an accurate inventory of the chemical.

Emergency Procedures
Spill Response

o Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean up the
spill.

o For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and
place in a suitable, labeled container for disposal.

o For large spills, dike the area to prevent spreading and contact emergency services.

e Ventilate the area and wash the spill site after the material has been removed.

First Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[14][15] Seek immediate medical attention.

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[14][15] Seek immediate medical attention.

 Inhalation: Remove to fresh air.[14] If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[15] If the victim is conscious and alert, give 2-4 cupfuls
of milk or water. Never give anything by mouth to an unconscious person.[15] Seek
immediate medical attention.

Visualizations
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Handling 7-Octenoic Acid
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Caption: PPE Decision Tree for 7-Octenoic Acid
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Receiving 7-Octenoic Acid
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Caption: Storage Workflow for 7-Octenoic Acid

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b094108?utm_src=pdf-body-img
https://www.benchchem.com/product/b094108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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